N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-3-phenylpropanamide

• IUPAC Name: N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-3-phenylpropanamide
• InChI: InChI=1S/C22H17ClN2O2/c23-17-9-12-20-19(14-17)25-22(27-20)16-7-10-18(11-8-16)24-21(26)13-6-15-4-2-1-3-5-15/h1-5,7-12,14H,6,13H2,(H,24,26)
• InChI Key: IGNLPSDKZWEWNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NC2=CC=C(C=C2)C3=NC4=C(O3)C=CC(=C4)Cl
• Molecular Formula: C22H17ClN2O2
• Molecular Weight: 376.8 g/mol

Description

Synthesis Analysis

Benzoxazole derivatives have been synthesized and checked for their in vitro antibacterial, antifungal, and anticancer activities. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts have been summarized.

Molecular Structure Analysis

The molecular formula of “N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-3-phenylpropanamide” is C15H11ClN2O2. The average mass is 286.713 Da and the monoisotopic mass is 286.050903 Da.

Mechanism of Action

The mechanism of action of benzoxazole derivatives is diverse and depends on the specific derivative. They have been found to exhibit a wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, antimycobacterial, antihistamine, antiparkinson, inhibition of hepatitis C virus, 5-HT3 antagonistic effect, melatonin receptor antagonism, amyloidogenesis inhibition, and Rho-kinase inhibition.

Future Directions

The future directions for research on “N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-3-phenylpropanamide” and similar compounds could include further exploration of their pharmacological activities and potential applications in treating various diseases. For example, benzoxazole derivatives have shown promise in treating a variety of conditions, including infectious diseases and cancer.